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Compound of Interest

Compound Name: Flt3-IN-6

Cat. No.: B8107605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and logistical information for the safe handling and

proper disposal of Flt3-IN-6, a potent kinase inhibitor. The following procedures are designed to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. Given that specific safety and toxicity data for Flt3-IN-6 are not publicly available,

this compound must be handled with extreme caution as a potentially hazardous substance.

I. Quantitative Data Summary
In the absence of specific experimental data for Flt3-IN-6, the following table presents

representative data for a novel small molecule kinase inhibitor intended for research purposes.

These values should be considered illustrative examples and emphasize the need for cautious

handling.
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Property Value Source/Comment

Physical State Solid (crystalline powder)
Assumed based on typical

small molecule inhibitors.

Molecular Weight
Varies based on specific salt

form

Refer to the certificate of

analysis.

Solubility
Soluble in DMSO; sparingly

soluble in ethanol

Typical for this class of

compounds.

LD50 (Oral, Rat) Data not available Treat as highly toxic.

Environmental Hazard Data not available Assume harmful to aquatic life.

Chemical Stability
Stable under recommended

storage conditions
Avoid strong oxidizing agents.

II. Safe Handling and Personal Protective Equipment
(PPE)
Due to the potent nature of kinase inhibitors and the lack of specific toxicity data for Flt3-IN-6,

stringent safety protocols must be followed at all times.

Engineering Controls:

Work with Flt3-IN-6 should be conducted in a designated area, such as a certified chemical

fume hood or a ventilated balance enclosure, to minimize inhalation exposure.[1]

For procedures that may generate dust or aerosols, the use of a glove box or an isolator is

recommended.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear double-layered nitrile gloves. Check for compatibility with the solvents

being used.[3]
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Body Protection: A lab coat is required. For handling larger quantities or in case of potential

spills, a chemically resistant apron or suit should be worn.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

III. Step-by-Step Disposal Procedures
The disposal of Flt3-IN-6 and any contaminated materials must adhere to all federal, state, and

local environmental regulations. Improper disposal is illegal and poses a significant risk to the

environment.[4]

Step 1: Deactivation (if applicable and validated)

Currently, there are no established and validated protocols for the chemical deactivation of

Flt3-IN-6. Do not attempt to neutralize or deactivate this compound without a validated

procedure.

Step 2: Waste Segregation and Collection

Solid Waste:

Collect all unused Flt3-IN-6 powder and any materials grossly contaminated with the solid

compound (e.g., weighing papers, spatulas, contaminated PPE) in a dedicated, leak-proof,

and clearly labeled hazardous waste container.

The container should be labeled as "Hazardous Waste: Flt3-IN-6, Potent Kinase Inhibitor".

Liquid Waste:

Collect all solutions containing Flt3-IN-6, including experimental media, in a separate,

leak-proof, and appropriately labeled hazardous waste container.

The label should clearly indicate the contents, including all solvents and the estimated

concentration of Flt3-IN-6.

Sharps Waste:
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Any sharps (needles, scalpels, etc.) contaminated with Flt3-IN-6 must be disposed of in a

designated sharps container for hazardous chemical waste.

Step 3: Storage of Hazardous Waste

Store all hazardous waste containers in a designated satellite accumulation area that is

secure and away from general laboratory traffic.[5]

Ensure that the waste containers are kept closed at all times, except when adding waste.[5]

Step 4: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional hazardous waste disposal service for the final collection and disposal of all Flt3-
IN-6 waste.[5][6]

Do not dispose of Flt3-IN-6 down the drain or in the regular trash.[4][7]

IV. Experimental Workflow and Signaling Pathway
FLT3 Signaling Pathway

The FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in

the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells.[8][9]

Upon binding of its ligand (FLT3L), the receptor dimerizes and autophosphorylates, leading to

the activation of several downstream signaling cascades, including the RAS/MAPK, PI3K/AKT,

and STAT5 pathways.[10][11][12][13] Mutations in FLT3 can lead to its constitutive activation,

which is a common driver in acute myeloid leukemia (AML).[11][12][13] Flt3-IN-6 is designed to

inhibit this kinase activity.
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Caption: FLT3 signaling pathway and the inhibitory action of Flt3-IN-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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